sec-Butyl alcohol assisted pinhole-free perovskite film growth for high-performance solar cells†
Journal of Materials Chemistry A Pub Date: 2016-01-27 DOI: 10.1039/C5TA07983G
Abstract
Perovskites have recently emerged as promising materials for high-performance, low-cost photovoltaic devices. Here, we report a one-step, solvent-induced, fast crystallization method based on sec-butyl alcohol to produce flat, uniform CH3NH3PbI3 films. sec-Butyl alcohol has proven to be a suitable solvent not only for the CH3NH3PbI3 fast crystallization deposition process, but also for adjusting the amount of CH3NH3I in CH3NH3PbI3 films. Planar heterojunction solar cells with flat and pinhole-free CH3NH3PbI3 films yielded an average power conversion efficiency (PCE) of 13.1 ± 1.2% and the highest PCE of 14.3%; no hysteresis was observed by changing the scan direction in our devices under standard AM 1.5 illumination. Remarkably, we found that the presence of CH3NH3I in CH3NH3PbI3 films has a positive effect on the photovoltaic device performance.
Recommended Literature
- [1] Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†
- [2] Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†
- [3] Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries
- [4] Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†
- [5] Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies
- [6] Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.
- [7] Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies
- [8] Emerging enantiomeric resolution materials with homochiral nano-fabrications
- [9] Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†
- [10] Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications
Journal Name：Journal of Materials Chemistry A
research_products
-
CAS no.: 89640-58-4
![N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide](https://ossimg.kuujia.com/scimg/1444500/1444113-98-7x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)